Cas no 2171904-39-3 (6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• CAS No: 2171904-39-3
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 6585710
• PubChem ID: 165503961
• Update Time: 2025-06-29

6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• EN300-1452229
• 2171904-39-3

• Inchi： 1S/C12H13N3O2S/c1-2-17-8-5-3-7(4-6-8)9-10(13)14-12(18)15-11(9)16/h3-6H,2H2,1H3,(H4,13,14,15,16,18)
• InChI Key： VMOLXKAAKFWHLW-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(N)N1)C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

Introduction to 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 2171904-39-3)

6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2171904-39-3, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and therapeutic applications. The presence of multiple functional groups, including an amino group, a sulfanyl group, and an ethoxy-substituted phenyl ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structure of 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one exhibits a fused ring system that is common in many bioactive molecules. The pyrimidinone core provides a scaffold that can interact with biological targets in diverse ways, while the substituents enhance its potential for pharmacological activity. Specifically, the amino group at the 6-position and the sulfanyl group at the 2-position contribute to the compound's solubility and reactivity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with therapeutic potential. These compounds have shown promise in various preclinical studies as inhibitors of kinases, enzymes involved in signal transduction pathways, and other targets relevant to diseases such as cancer and inflammation. The 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one structure has been investigated for its ability to modulate these pathways by binding to specific residues on the target proteins.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling and are often overactive in diseases such as cancer. By inhibiting these kinases, 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one could potentially disrupt aberrant signaling pathways that contribute to tumor growth and progression. Preliminary studies have suggested that this compound exhibits inhibitory activity against several kinases, including those involved in tyrosine phosphorylation cascades.

The ethoxy-substituted phenyl ring in the molecule is another key feature that contributes to its biological activity. This substituent can influence both the electronic properties of the molecule and its interactions with biological targets. The ethoxy group is known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability—a critical factor for drug efficacy. Additionally, the phenyl ring can engage in π-stacking interactions with aromatic residues on proteins, further stabilizing binding.

Recent advances in computational chemistry have enabled researchers to more accurately predict the binding affinity and mechanism of action of small molecules like 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one. Molecular docking studies have been performed using various kinase targets to identify potential binding pockets and optimize the compound's structure for better efficacy. These virtual screening approaches have helped refine lead compounds for experimental validation.

In vitro studies have provided valuable insights into the pharmacological profile of 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one. These experiments have focused on evaluating its potency against target kinases as well as its selectivity over off-target enzymes to minimize side effects. The compound has demonstrated promising results in inhibiting several cancer-related kinases while maintaining a relatively low level of toxicity in non-target cells.

The synthesis of 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one has also been optimized to ensure scalability for clinical development. Multi-step synthetic routes have been developed that incorporate modern methodologies such as transition metal catalysis and green chemistry principles to improve yield and reduce waste. These advancements are crucial for transitioning from laboratory-scale production to industrial manufacturing.

As interest in personalized medicine grows, compounds like 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one are being explored for their potential use in targeted therapies tailored to individual patient profiles. Genetic variations can influence how patients respond to medications, making it essential to develop drugs that are both effective and well-tolerated across diverse populations. The versatility of this pyrimidine derivative makes it a valuable tool for investigating personalized treatment strategies.

The future direction of research on 6-amino-5-(4-ethoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one includes further exploration of its mechanisms of action and potential applications beyond cancer therapy. Studies are underway to investigate its effects on inflammatory pathways and neurodegenerative diseases, where dysregulation of kinase activity has been implicated. Additionally, efforts are being made to develop prodrugs or analogs with improved pharmacokinetic properties.

In conclusion,6-amino -5-( 40 h ethox y ph en y l ) - 2 - sul fany l - 34 dihy dro p y rim idi n - 44 one ( C A S N o . 21 7190 439 - 33 ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity . Its investigation as a kinase inhibitor holds great therapeutic potential , particularly in oncology . As research continues , this compound may pave the way for new treatments targeting various diseases driven by aberrant kinase signaling .